Cas no 1898138-52-7 (3-(3,4-dihydro-1H-2-benzopyran-6-yl)-2,2-dimethylpropanoic acid)

• Product Name: 3-(3,4-dihydro-1H-2-benzopyran-6-yl)-2,2-dimethylpropanoic acid
• CAS No: 1898138-52-7
• MF: C₁₄H₁₈O₃
• MW: 234.290924549103
• CID: 6367095
• PubChem ID: 117340629
• Update Time: 2025-06-12

3-(3,4-dihydro-1H-2-benzopyran-6-yl)-2,2-dimethylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-dihydro-1H-2-benzopyran-6-yl)-2,2-dimethylpropanoic acid
• EN300-1753540
• 1898138-52-7

• Inchi： 1S/C14H18O3/c1-14(2,13(15)16)8-10-3-4-12-9-17-6-5-11(12)7-10/h3-4,7H,5-6,8-9H2,1-2H3,(H,15,16)
• InChI Key： UCSOZHPIMOMUJL-UHFFFAOYSA-N
• SMILES： O1CCC2C=C(C=CC=2C1)CC(C(=O)O)(C)C

Computed Properties

• Exact Mass: 234.125594432g/mol
• Monoisotopic Mass: 234.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.5Ų

Additional information on 3-(3,4-dihydro-1H-2-benzopyran-6-yl)-2,2-dimethylpropanoic acid

Introduction to 3-(3,4-dihydro-1H-2-benzopyran-6-yl)-2,2-dimethylpropanoic acid (CAS No. 1898138-52-7)

3-(3,4-dihydro-1H-2-benzopyran-6-yl)-2,2-dimethylpropanoic acid, identified by the chemical identifier CAS No. 1898138-52-7, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a benzopyran core structure appended with a dimethylpropanoic acid moiety, has garnered attention due to its potential pharmacological properties and structural versatility. The benzopyran scaffold is a well-known pharmacophore in medicinal chemistry, often associated with bioactive compounds exhibiting diverse biological activities. The presence of the dimethylpropanoic acid side chain introduces additional functional handles that can be exploited for further derivatization and optimization.

The synthesis of 3-(3,4-dihydro-1H-2-benzopyran-6-yl)-2,2-dimethylpropanoic acid involves intricate organic transformations that highlight the synthetic prowess required to construct such complex molecular architectures. The benzopyran ring system is typically synthesized via cyclization reactions, often employing palladium-catalyzed cross-coupling strategies to introduce the necessary substituents at the 3 and 4 positions. Subsequent functionalization at the 6-position with the dimethylpropanoic acid group requires careful selection of reagents and conditions to ensure high yield and purity. Recent advances in catalytic methods have enabled more efficient and sustainable routes to these heterocyclic systems, reducing the reliance on hazardous reagents and minimizing waste generation.

In the realm of drug discovery, 3-(3,4-dihydro-1H-2-benzopyran-6-yl)-2,2-dimethylpropanoic acid has been explored as a potential lead compound for various therapeutic applications. The benzopyran core is known to exhibit anti-inflammatory, antimicrobial, and anticancer properties, making it a valuable scaffold for designing novel therapeutics. The dimethylpropanoic acid moiety can serve as a binding site for target proteins or enzymes, facilitating interactions that modulate biological pathways. For instance, studies have suggested that derivatives of this compound may interact with kinases or transcription factors involved in cancer progression. Such interactions are critical for developing small-molecule inhibitors that can disrupt aberrant signaling pathways in tumor cells.

Recent research has also highlighted the importance of structure-activity relationships (SAR) in optimizing compounds like 3-(3,4-dihydro-1H-2-benzopyran-6-yl)-2,2-dimethylpropanoic acid. By systematically modifying substituents on the benzopyran ring or the dimethylpropanoic acid side chain, chemists can fine-tune the pharmacological profile of the molecule. For example, introduction of hydroxyl or methoxy groups into the benzopyran ring can enhance binding affinity to specific biological targets. Similarly, variations in the length or branching of the dimethylpropanoic acid chain can influence metabolic stability and oral bioavailability. These insights are derived from high-throughput screening (HTS) data and computational modeling techniques that predict molecular interactions with biological receptors.

The pharmaceutical industry has increasingly embraced green chemistry principles in the synthesis of active pharmaceutical ingredients (APIs), including compounds like 3-(3,4-dihydro-1H-2-benzopyran-6-yl)-2,2-dimethylpropanoic acid. Sustainable synthetic routes not only reduce environmental impact but also improve cost-efficiency by minimizing waste and energy consumption. Catalytic hydrogenation and enzymatic reactions have replaced traditional methods involving harsh reagents or high temperatures. For instance, biocatalytic approaches have been employed to introduce functional groups into the benzopyran core with high selectivity and minimal byproduct formation. Such innovations align with global efforts to promote sustainable pharmaceutical manufacturing practices.

The biological evaluation of 3-(3,4-dihydro-1H-2-benzopyran-6-yl)-2,2-dimethylpropanoic acid has revealed intriguing pharmacological effects that warrant further investigation. Preclinical studies have demonstrated its potential as an inhibitor of inflammatory cytokine production in immune cells. The benzopyran moiety is believed to interact with transcription factors such as NFκB, thereby suppressing pro-inflammatory gene expression. Additionally, the compound has shown promise in preclinical models of neurodegenerative diseases by modulating cholinergic pathways. These findings underscore its therapeutic relevance and justify further development efforts aimed at translating these preclinical successes into clinical applications.

The future direction of research on 3-(3,4-dihydro-1H-2-benzopyran-6-yl)-2,2-dimethylpropanoic acid includes exploring its potential in combination therapies with other drugs or biologics. Synergistic effects between multiple agents can enhance treatment efficacy while reducing side effects associated with single-agent therapy. Computational docking studies have identified complementary binding sites on biological targets that could be exploited through combination approaches. Furthermore, advances in polymer chemistry have enabled the development of drug-loaded nanoparticles that can deliver 3-(3,4-dihydro-1H-2-benzopyran-6-yl)-2,2-dimethylpropanoic acid systemically or locally to target tissues. Such formulations could improve therapeutic outcomes by enhancing drug delivery efficiency and reducing systemic toxicity.

In conclusion,3-(3,4-dihydro-1H-2-benzopyran-6-ylyl)-2, Dimeth_DMPA, CAS No.^{>1898138>52>7}, represents a promising candidate for further pharmaceutical development. Its unique structural features offer opportunities for designing novel therapeutics targeting various diseases. Ongoing research efforts aim to elucidate its mechanism of action, optimize synthetic methodologies, and translate preclinical findings into clinical applications. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in addressing unmet medical needs through innovative drug discovery strategies.